Cas no 5037-60-5 (4,7-Dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,7-Dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 5037-60-5
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD01098368
• CID: 371206
• PubChem ID: 220094
• Update Time: 2024-10-29

4,7-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4,7-Dimethyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,2,3-dihydro-4,7-dimethyl-
• 4,7-DIMETHYL-1-INDANONE
• 4,7-dimethyl-2,3-dihydroinden-1-one
• 1-Indanone, 4,7-dimethyl-
• 1-Indanone,7-dimethyl-
• 1-Oxo-4.7-dimethyl-hydrinden
• 4,7-Dimethyl-indan-1-on
• 4,7-dimethylindan-1-one
• 4,7-dimethyl-indan-1-one
• 4,7-dimethylindanone
• NSC2364
• PubChem5358
• SureCN806442
• 2,3-Dihydro-4,7-dimethyl-1H-inden-1-one
• NSC 2364
• FT-0651736
• DTXSID10277443
• 4,7-dimethyl-2,3-dihydro-inden-1-one
• InChI=1/C11H12O/c1-7-3-4-8(2)11-9(7)5-6-10(11)12/h3-4H,5-6H2,1-2H
• CS-0366530
• F52791
• 1H-Inden-1-one,3-dihydro-4,7-dimethyl-
• UNII-445Z3A6WF6
• A828088
• AM1032
• 445Z3A6WF6
• NSC-2364
• SCHEMBL806442
• 1H-Inden-1-one, 2,3-dihydro-4,7-dimethyl-
• Indanone, 4,7-dimethyl-
• AKOS010816725
• 5037-60-5
• AC-23396
• 4,7-di-methyl-1-indanone
• DTXCID00228601
• DB-071183

• MDL： MFCD01098368
• Inchi： 1S/C11H12O/c1-7-3-4-8(2)11-9(7)5-6-10(11)12/h3-4H,5-6H2,1-2H3
• InChI Key： GCZQTQUHBZZQAC-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(C)=CC=C(C)C=21

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.085
• Melting Point: 78-79 ºC
• Boiling Point: 293 ºC
• Flash Point: 124 ºC
• Refractive Index: 1.566
• PSA: 17.07
• LogP: 2.43230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones